Cas no 139614-67-8 (4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 139614-67-8
• MF: C₁₃H₁₁N₃S₂
• MW: 273.376539468765
• MDL: MFCD03655074
• CID: 1289270
• PubChem ID: 2383141
• Update Time: 2025-05-19

4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(phenylmethyl)-5-(2-thienyl)-
• 4-benzyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• HMS2712K22
• EN300-03499
• SCHEMBL1544467
• Z56277801
• CS-0219239
• 139614-67-8
• MFCD03655074
• cid_2383141
• 4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• MS-8608
• AB00590714-02
• BDBM51995
• 4-(phenylmethyl)-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione
• MLS001006385
• SMR000349340
• 4-benzyl-5-(thiophen-2-yl)-2H-1,2,4-triazole-3-thione
• SR-01000035784-1
• AKOS000116342
• SR-01000035784
• 4-BENZYL-5-(2-THIENYL)-1,2,4-TRIAZOLE-3-THIOL
• DTXSID901333722
• Oprea1_516086
• 4-benzyl-5-(thiophene-2-yl)-2,4-dihydro-3h-1,2,4-triazole-3-thione
• 4-benzyl-3-(2-thienyl)-1H-1,2,4-triazole-5-thione
• CHEMBL1456096
• 4-benzyl-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione

• MDL： MFCD03655074
• Inchi： 1S/C13H11N3S2/c17-13-15-14-12(11-7-4-8-18-11)16(13)9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,17)
• InChI Key： KRFZPLJZACBNAG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NNC(N1CC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 273.03963
• Monoisotopic Mass: 273.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 27.63

Additional information on 4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 139614-67-8)

4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 139614-67-8, belongs to the triazole class of molecules, which are well-documented for their broad spectrum of pharmacological properties. The presence of both benzyl and thiophenyl substituents in its structure imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The triazole ring is a key pharmacophore in many bioactive molecules, known for its ability to interact with various biological targets. In particular, the 1,2,4-triazole core has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a sulfur atom at the 3-position of the triazole ring further enhances its reactivity and potential interactions with biological systems. This modification allows for the formation of disulfide bonds or other sulfur-based interactions, which are crucial in modulating enzyme activity and protein-protein interactions.

The benzyl group at the 4-position of the triazole ring contributes to the hydrophobicity of the molecule, influencing its solubility and permeability across biological membranes. This feature is particularly important in drug design, as it can enhance oral bioavailability and tissue distribution. Additionally, the thiophen-2-yl moiety at the 5-position introduces a rigid aromatic system that can stabilize the overall structure of the molecule. Thiophene derivatives are known for their role in various therapeutic applications, including antifungal and antiviral agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol with target proteins. Studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. The sulfur-containing thiol group at the 3-position is particularly noteworthy, as it can engage in redox-sensitive interactions with target proteins, potentially modulating their activity.

In vitro studies have demonstrated promising results regarding the biological activity of 4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol. Initial experiments indicate that this compound exhibits inhibitory effects on several enzymes associated with inflammatory responses. The benzyl and thiophenyl groups appear to play critical roles in modulating these interactions, suggesting that structural modifications could further enhance its potency and selectivity.

The synthesis of 4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiol group necessitates careful handling to prevent oxidation, which could alter the compound's biological activity. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further research into its pharmacological properties.

One of the most exciting aspects of this compound is its potential application in developing novel therapeutic agents. The combination of a triazole core with benzyl and thiophenyl substituents creates a unique molecular scaffold that can be further modified to target specific diseases. For instance, researchers are exploring its potential as an anti-inflammatory agent by investigating its interaction with cyclooxygenase (COX) enzymes and other inflammatory mediators.

Another area of interest is the use of 4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol as a lead compound for anticancer drug development. Preliminary studies suggest that it may inhibit kinases involved in tumor growth and metastasis. The thiol group's ability to form disulfide bonds opens up possibilities for designing prodrugs or bioconjugates that can release active species in response to specific cellular conditions.

The growing body of research on heterocyclic compounds like triazoles underscores their importance in modern drug discovery. The structural diversity offered by these molecules allows for extensive chemical modifications, enabling researchers to fine-tune their properties for specific therapeutic applications. As computational tools become more sophisticated, virtual screening techniques are increasingly used to identify promising candidates like 4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol based on their predicted binding affinities to disease-related targets.

Future directions in this field may include exploring derivatives of 4-benzyl-5-(thiophen-2-y l)-4H -1 , 2 , 4 -triazole -3 -thiol that exhibit improved pharmacokinetic profiles or enhanced selectivity for specific biological targets. Additionally，the integration of machine learning algorithms into drug discovery pipelines could accelerate the identification of novel analogs with optimized properties.

In conclusion, 4 -benz yl -5 -( thi ophen - 2 -y l ) - 4 H -1 , 2 , 4 -tria z ol e -3 -thio l ( CAS No .139614 -67 -8) represents a promising scaffold for developing innovative therapeutic agents . Its unique structural features , coupled with recent advances in synthetic chemistry and computational biology , position it as a valuable candidate for further exploration . As research continues to uncover new applications for this compound , it holds significant potential for addressing unmet medical needs across various therapeutic areas .